Cas no 54-95-5 (Pentylenetetrazole)
Pentetrazol, also known as pentetrazol \ pentylenetetrazol \ cartiazole, is a white crystalline powder chemical. The chemical name is 1,5-pentamethylene-1h-tetrazole, the molecular formula is c6h10n4, and the molecular weight is 138.1704. pentetrazol is a central stimulant, which is mainly used clinically to rescue central respiratory failure caused by severe barbiturate and anesthetic poisoning; It can also be used in acute infectious diseases \ respiratory depression caused by poisoning with anesthetics and barbiturates \ acute circulatory failure< Br>

Pentylenetetrazole structure
Product Name:Pentylenetetrazole
CAS No:54-95-5
Molecular Formula:C6H10N4
Molecular Weight:138.1704
MDL:MFCD00005939
CID:33590
PubChem ID:24278643
Pentylenetetrazole Properties
Names and Identifiers
-
- 1,5-Pentamethylenetetrazole
- 6,7,8,9-Tetrahydro-5H-tetrazoloazepine
- Pentylenetetrazole~6,7,8,9-Tetrahydro-5H-tetrazoloazepine
- pentetrazol
- leptazol
- 1,5-Pentamethylene-1H-tetrazole
- Pentylenetetrazole
- Pentertrazol
- 6,7,8,9-tetrahydro-5H-tetrazolo[1,5-a]azepine
- Pentylenetetrazol
- Metrazole
- Cardiazol
- Corazol
- Cardiazole
- Cardiol
- Pentazol
- Metrazol
- Korazol
- Corazole
- Pentetrazole
- Pentamethylenetetrazol
- Pentamethazol
- Cardiotonicum
- Leptazole
- Ventrazol
- Diovascole
- Coranormol
- Cardosal
- Cardifortan
- Phrenazol
- Kardiazol
- Deumacard
- Corvasol
- Cardosan
- Korazole
- Coratoline
- Gewazol
- Coryvet
- Corasol
- Cenazol
- Pentamethylenetetrazole
- Pentamethazolum
- Pemetesan
- Neurazol
- Nauranzol
- Deamocard
- Coranormal
- Centraz
- IgM From Human Serum (~90%, Liquid)
-
- MDL: MFCD00005939
- InChIKey: CWRVKFFCRWGWCS-UHFFFAOYSA-N
- Inchi: 1S/C6H10N4/c1-2-4-6-7-8-9-10(6)5-3-1/h1-5H2
- SMILES: N12C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=NN=N2
- BRN: 135492
Computed Properties
- Exact Mass: 138.09100
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 0
- Monoisotopic Mass: 138.090546
- Heavy Atom Count: 10
- Complexity: 116
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.1
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 43.6
Experimental Properties
- LogP: 0.39950
- PSA: 43.60000
- Merck: 14,7141
- Refractive Index: 1.494 (20oC)
- Water Partition Coefficient: >=10 g/100 mL at 21 C
- Boiling Point: 194?°C12?mm Hg(lit.)
- Melting Point: 59-61?°C(lit.)
- Vapor Pressure: 9.27E-05mmHg at 25°C
- Flash Point: 194°C/12mm
- Color/Form: White crystalline powder
- Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
- Solubility: Soluble in water and ethanol, soluble in ether, chloroform and carbon tetrachloride. The aqueous solution is neutral to litmus.
- Sensitiveness: Hygroscopic
- Density: 1.73 g/cm3 (20oC)
Pentylenetetrazole Security Information
-
Symbol:
- RTECS:XF8225000
- WGK Germany:3
- Safety Term:6.1
- Safety Instruction: S26-S36/37/39-S45
- Packing Group:II
- Packing Group:II
- Risk Phrases:R25; R36/37/38
- Hazard Level:6.1
-
Dangerous goods sign:
- Hazardous Material transportation number:UN 2811 6.1/PG 3
- Hazard Statement: H301,H315,H319,H335
- Warning Statement: P261,P301+P310,P305+P351+P338
- Storage Condition:−20°C
- PackingGroup:II
- Risk Phrases: 25-36/37/38
- Signal Word:Danger
- TSCA:Yes
- Toxicity:LD50 in rats (mg/kg): 85±2 s.c., 62 i.p. (Goldenthal)
- HazardClass:6.1
Pentylenetetrazole Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Pentylenetetrazole Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB140214-5 g |
1,5-Pentamethylenetetrazole, 98%; . |
54-95-5 | 98% | 5 g |
€53.30 | 2023-07-20 | |
eNovation Chemicals LLC | D528206-5g |
6,7,8,9-Tetrahydro-5H-tetrazolo[1,5-a]azepine |
54-95-5 | 97% | 5g |
$200 | 2022-06-08 | |
Hello Bio | HB0481-25g |
Pentylenetetrazole |
54-95-5 | >99% | 25g |
£180 | ||
S e l l e c k ZHONG GUO | S4587-100mg |
Pentylenetetrazol |
54-95-5 | 99.61% | 100mg |
¥795.41 | 2023-09-15 | |
TRC | P227500-1g |
Pentylenetetrazole |
54-95-5 | 1g |
$ 52.00 | 2023-09-06 | ||
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L16185-5g |
1,5-Pentamethylene-1H-tetrazole, 98% |
54-95-5 | 98% | 5g |
¥367.00 | 2023-02-25 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P103065-1g |
Pentylenetetrazole |
54-95-5 | 98% | 1g |
¥72.90 | 2023-09-01 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P78280-1g |
Pentylenetetrazol |
54-95-5 | 1g |
¥78.0 | 2021-09-08 | ||
SHANG HAI TAO SHU Biotechnology Co., Ltd. | T1413-100 mg |
Pentetrazol |
54-95-5 | 99.95% | 100MG |
¥685.00 | 2022-04-26 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R002208-5g |
Pentylenetetrazole |
54-95-5 | 98% | 5g |
¥396 | 2024-05-23 |
Pentylenetetrazole Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:54-95-5)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
Shanghai Acmec Biochemical Co.,Ltd
(CAS:54-95-5)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com
Pentylenetetrazole Related Literature
-
Yihan Lin,Jianyu Li,Peng Ren,Xiuchun Yang RSC Adv., 2021,11, 8468-8474
-
Kaylan H. McKelvie,Kevin B. Thurbide Anal. Methods, 2017,9, 1097-1104
-
Darpan V. Bhuse,Pundlik R. Bhagat New J. Chem., 2021,45, 1430-1445
-
Anurag Mishra,Rajeev Gupta Dalton Trans., 2014,43, 7668-7682
-
Peidong Zhu,Chunling Wang,Heng Zhong,Yang Yang Chem. Commun., 2024,60, 682-685
-
Ganglong Cui,Walter Thiel Phys. Chem. Chem. Phys., 2012,14, 12378-12384
-
Ramiz A. Boulos,Christopher T. Gibson,Xiaolin Wang,Colin L. Raston,Hui Tong Chua Chem. Commun., 2014,50, 1478-1480
-
Tao Pu,Jie Li,Yuqian Jiang,Biao Huang,Wensong Wang,Chenglan Zhao,Li Xie Dalton Trans., 2018,47, 9241-9249
-
Chi Lun Pang,Robert Lindsay,Geoff Thornton Chem. Soc. Rev., 2008,37, 2328-2353
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